N-(4,5-dimethylbenzo[d]thiazol-2-yl)-3,4,5-trimethoxy-N-(2-morpholinoethyl)benzamide hydrochloride

• IUPAC Name: N-(4,5-dimethyl-1,3-benzothiazol-2-yl)-3,4,5-trimethoxy-N-(2-morpholin-4-ylethyl)benzamide;hydrochloride
• InChI: InChI=1S/C25H31N3O5S.ClH/c1-16-6-7-21-22(17(16)2)26-25(34-21)28(9-8-27-10-12-33-13-11-27)24(29)18-14-19(30-3)23(32-5)20(15-18)31-4;/h6-7,14-15H,8-13H2,1-5H3;1H
• InChI Key: DGAFHOKPRVAKBV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)N(CCN3CCOCC3)C(=O)C4=CC(=C(C(=C4)OC)OC)OC)C.Cl
• Molecular Formula: C25H32ClN3O5S
• Molecular Weight: 522.1 g/mol

Description

This compound is a benzothiazole derivative. Benzothiazoles are heterocyclic compounds containing a benzene fused to a thiazole ring. They are known to have various medicinal properties like anti-inflammatory, antibacterial, antifungal, antitubercular, and antitumor activities.

Synthesis Analysis

While the exact synthesis process for this compound is not available, benzothiazole derivatives are often synthesized by coupling substituted 2-amino benzothiazoles with various other compounds.

Molecular Structure Analysis

The molecular structure of this compound would be based on the benzothiazole core, with various substitutions at different positions. The exact structure would need to be confirmed by spectroanalytical data such as NMR, IR, and mass spectral data.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the functional groups present and the conditions under which the reactions are carried out. Benzothiazoles are known to be involved in a variety of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact molecular structure. These properties could include its physical state (solid, liquid, gas), melting point, boiling point, solubility in various solvents, and stability under different conditions.

Mechanism of Action

Benzothiazoles

Benzothiazoles are important heterocyclic compounds that exhibit a wide range of biological activities, such as antibacterial, antifungal, anti-inflammatory, antitumor, antitubercular, antidiabetic, antiviral, and antioxidant . The substituents on a particular position of the benzothiazole ring can greatly affect the biological outcomes .

Safety and Hazards

The safety and hazards associated with this compound would depend on its exact structure and properties. It’s important to handle all chemicals with appropriate safety precautions. Some benzothiazole derivatives can be considered safe anti-inflammatory agents.

Future Directions

The future directions for research on this compound would likely involve further exploration of its biological activities and potential therapeutic applications. This could include in vitro and in vivo studies, as well as clinical trials if the compound shows promise.